1-(4-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)-2-phenylethanone

• IUPAC Name: 1-[4-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-2-phenylethanone
• InChI: InChI=1S/C21H24N6O2/c1-29-19-9-7-18(8-10-19)27-20(22-23-24-27)16-25-11-13-26(14-12-25)21(28)15-17-5-3-2-4-6-17/h2-10H,11-16H2,1H3
• InChI Key: PRAIVPBXDPHORQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NN=N2)CN3CCN(CC3)C(=O)CC4=CC=CC=C4
• Molecular Formula: C21H24N6O2
• Molecular Weight: 392.5 g/mol

Description

The compound “1-(4-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)-2-phenylethanone” is a complex organic molecule that contains several functional groups, including a tetrazole ring, a piperazine ring, and a ketone group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms in space and the bonds between them. This could be analyzed using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the tetrazole ring might participate in nucleophilic or electrophilic substitution reactions, and the ketone group might be reduced or form a hydrate.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. These properties could be measured experimentally or predicted using computational methods.

Scientific Research Applications

Piperazine is a common structural motif found in agrochemicals and pharmaceuticals. Its incorporation into biologically active compounds can enhance pharmacokinetic properties. Piperazine-containing compounds are used for various disease states, including antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs. .

Synthesis and Characterization of the Compound

The novel compound 1-(4-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)-2-phenylethanone is obtained via a three-step protocol. .

Antibacterial Activity

Piperazine derivatives, including those with a 1,2,4-triazole moiety, have exhibited good antibacterial activity. .

Antiproliferative Activity Against Tumors

Piperazine analogs have demonstrated potent antiproliferative activity against colon, prostate, breast, lung, and leukemia tumors. .

Alpha1-Adrenergic Receptors and Neurological Conditions

Among various adrenoceptor subtypes, alpha1-adrenergic receptors are significant targets for treating neurological conditions. .

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Given its structure, it might interact with enzymes or receptors in the body, possibly as an inhibitor or agonist.

Safety and Hazards

The safety and hazards of this compound would depend on its toxicity and reactivity. These could be assessed through laboratory testing and would need to be considered in its handling and disposal.

Future Directions

Future research on this compound could involve further studies of its synthesis, properties, and biological activity. This could lead to the development of new methods for its preparation, new applications for its use, or new insights into its mechanism of action.